Cas no 89073-66-5 (Dimethyl 2-ethyl-3-oxobutanedioate)

• Product Name: Dimethyl 2-ethyl-3-oxobutanedioate
• CAS No: 89073-66-5
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 613546
• Update Time: 2025-07-23

Dimethyl 2-ethyl-3-oxobutanedioate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, ethyloxo-, dimethyl ester
• dimethyl 2-ethyl-3-oxobutanedioate
• Dimethyl 2-ethyl-3-oxobutanedioate

• Inchi： 1S/C8H12O5/c1-4-5(7(10)12-2)6(9)8(11)13-3/h5H,4H2,1-3H3
• InChI Key： BJMXZPYANWDDDH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C(=O)OC)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 221
• Topological Polar Surface Area: 69.7

Additional information on Dimethyl 2-ethyl-3-oxobutanedioate

Dimethyl 2-ethyl-3-oxobutanedioate (CAS No. 89073-66-5): A Comprehensive Overview

Dimethyl 2-ethyl-3-oxobutanedioate, identified by its CAS number 89073-66-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester, derived from butanedioic acid, has garnered attention due to its versatile applications and potential in synthetic chemistry. Its molecular structure, characterized by a 2-ethyl substituent and a 3-oxo group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's unique chemical properties stem from its ester functionality and the presence of both an ethyl group and a carbonyl group. These features contribute to its reactivity, making it a useful building block in the development of more complex molecules. In recent years, Dimethyl 2-ethyl-3-oxobutanedioate has been explored in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, reflecting its broad utility.

In the realm of pharmaceutical research, Dimethyl 2-ethyl-3-oxobutanedioate has been investigated for its potential role in drug development. Its structural motifs are reminiscent of several known pharmacophores, suggesting that it could serve as a precursor for novel therapeutic agents. For instance, researchers have explored its use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. The ester's stability and ease of functionalization make it an attractive candidate for such applications.

Recent advancements in synthetic methodologies have further enhanced the appeal of Dimethyl 2-ethyl-3-oxobutanedioate. Catalytic processes, including transesterification and condensation reactions, have been optimized to improve yields and purity. These developments have not only made the compound more accessible but also opened new avenues for its application in industrial settings. The ability to efficiently modify its structure allows chemists to tailor its properties for specific needs.

The compound's role in material science is also noteworthy. Dimethyl 2-ethyl-3-oxobutanedioate has been employed in the synthesis of polymers and coatings due to its ability to form cross-linked networks. These materials exhibit enhanced durability and chemical resistance, making them suitable for high-performance applications. Additionally, its incorporation into polymer matrices can improve thermal stability and mechanical strength.

In environmental chemistry, Dimethyl 2-ethyl-3-oxobutanedioate has been studied for its potential as a green solvent alternative. Traditional solvents often pose environmental hazards due to their toxicity and persistence. The biodegradability of this ester makes it a promising candidate for sustainable chemical processes. Researchers are exploring its use in extraction and purification techniques where traditional solvents are less effective or environmentally undesirable.

The biochemical properties of Dimethyl 2-ethyl-3-oxobutanedioate have also attracted interest from biochemists. Its structural similarity to certain natural products suggests that it could interact with biological targets in unique ways. This has led to investigations into its potential as a ligand or inhibitor in enzyme assays. Such studies could provide insights into new therapeutic strategies and drug discovery pathways.

The industrial production of Dimethyl 2-ethyl-3-oxobutanadioate has seen significant improvements in recent years. Process optimization has focused on reducing waste generation and energy consumption while maintaining high product quality. Continuous flow reactors have been particularly effective in this regard, allowing for scalable and efficient synthesis. These advancements align with global trends toward greener manufacturing practices.

The future prospects of Dimethyl 2-ethyl-3-oxobutanadioate are promising, with ongoing research uncovering new applications and refining synthetic routes. As the demand for specialized chemicals grows, this compound is likely to play an increasingly important role in various industries. Its versatility and adaptability ensure that it will remain a valuable asset in both academic and industrial settings.